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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B15619957 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with PHM-27 (human), a bioactive peptide.

Adherence to these protocols is essential for ensuring laboratory safety and maintaining the

integrity of the product.

PHM-27 is an endogenous peptide product of human prepro-VIP and an analog of porcine PHI-

27.[1] While specific hazard data for PHM-27 is not readily available, it is prudent to handle it

with the same care as other bioactive peptides, for which the chemical, physical, and

toxicological properties may not have been thoroughly investigated.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

PHM-27 in a laboratory setting. These recommendations are based on general best practices

for handling bioactive peptides.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye/Face Protection
Safety Glasses or

Goggles

ANSI Z87.1-compliant

or European Standard

EN166.[2]

Protects eyes from

splashes or aerosols

of peptide solutions.

Hand Protection
Disposable Nitrile

Gloves
Powder-free

Prevents skin contact

and contamination of

the peptide sample.[3]

[4]

Body Protection Laboratory Coat Standard

Protects clothing and

skin from accidental

spills.[3]

Respiratory Protection
Dust Mask/Respirator

(optional)

N95 (US) or P1 (EN

143) for nuisance

levels of dust.[5]

Recommended when

handling lyophilized

powder to avoid

inhalation.[5] Not

typically required for

solutions under

normal use.[2]

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Lyophilized PHM-27 should be stored in a dark place at -20°C for long-term storage.[4][6]

For short-term storage, 4°C is acceptable.[6]

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent moisture condensation, which can reduce peptide stability.[4]

Handling and Reconstitution:
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Preparation: Conduct all handling in a clean, designated area. For procedures that may

generate aerosols or involve volatile solvents, a ventilated fume hood is recommended.[3]

Personal Protective Equipment: Before handling, put on the appropriate PPE as detailed in

the table above: a lab coat, safety glasses, and nitrile gloves.[2][3]

Reconstitution: PHM-27 is typically a lyophilized powder.[7] Reconstitute the peptide using a

sterile, appropriate solvent. For many peptides, sterile, distilled water or a buffer at a slightly

acidic pH (around 5-6) is recommended for solution stability.[3][6]

Aliquotting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is best

practice to create single-use aliquots of the reconstituted solution.[3][4]

Labeling: Clearly label all aliquots with the peptide name, concentration, and date of

preparation.

Storage of Solutions: Store peptide solutions at -20°C or -80°C for extended periods.[3]

Disposal:

All waste materials, including empty vials, used pipette tips, and gloves, should be disposed

of in accordance with federal, state, and local environmental control regulations.[8]

Unused peptide solutions should be disposed of as chemical waste. Do not pour down the

drain.

Experimental Workflow for Safe Handling of PHM-27
The following diagram outlines the standard operating procedure for safely handling PHM-27

from receipt to disposal.
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Caption: Workflow for the safe handling of PHM-27 (human) in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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